3-(Cyclohexanesulfonyl)aniline
Overview
Description
Scientific Research Applications
3-(Cyclohexanesulfonyl)aniline has been used in a variety of scientific research applications, ranging from drug synthesis to the production of polymeric materials. It has been used to synthesize a variety of pharmaceuticals, including antibiotics, hormones, and anti-cancer drugs. It has also been used to synthesize polymeric materials for use in biomedical applications, such as drug delivery systems and tissue engineering. Additionally, this compound has been used in the synthesis of polymers for use in organic electronics and solar cells.
Mechanism of Action
The mechanism of action of 3-(Cyclohexanesulfonyl)aniline is not yet fully understood. However, it is believed that the compound acts as a catalyst in the synthesis of various compounds and materials. Specifically, this compound is believed to promote the formation of a reactive intermediate, which then undergoes a variety of reactions to produce the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been studied extensively. However, it is believed that the compound is not toxic to humans or animals, and is not believed to have any adverse effects on the environment.
Advantages and Limitations for Lab Experiments
3-(Cyclohexanesulfonyl)aniline has a number of advantages for use in laboratory experiments. It is relatively inexpensive, and is readily available from chemical suppliers. Additionally, it is relatively stable, and is not easily degraded by light or heat. However, there are some limitations to its use in laboratory experiments. For example, it is not very soluble in water, and it can react with some other compounds.
Future Directions
Given its wide range of applications in scientific research, there are numerous future directions for the use of 3-(Cyclohexanesulfonyl)aniline. These include further research into its mechanism of action and biochemical and physiological effects, as well as the development of new and improved synthesis methods. Additionally, further research into the use of this compound for the synthesis of pharmaceuticals and polymeric materials could lead to improved drug delivery systems and tissue engineering materials. Finally, the development of new and improved methods for the synthesis of polymers for use in organic electronics and solar cells could lead to more efficient and cost-effective technologies.
properties
IUPAC Name |
3-cyclohexylsulfonylaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2S/c13-10-5-4-8-12(9-10)16(14,15)11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7,13H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MADJWEUNBYTMSF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)S(=O)(=O)C2=CC=CC(=C2)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601299111 |
Source
|
| Record name | 3-(Cyclohexylsulfonyl)benzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601299111 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
80213-38-3 |
Source
|
| Record name | 3-(Cyclohexylsulfonyl)benzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=80213-38-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(Cyclohexylsulfonyl)benzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601299111 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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